9α-Hydroxy acetylmerulidial
9α-Hydroxy acetylmerulidial
Brand Name:
Vulcanchem
CAS No.:
114838-69-6
VCID:
VC0039429
InChI:
InChI=1S/C17H22O5/c1-10(20)22-13-15(4)8-16(15,9-19)12(6-18)11-5-14(2,3)7-17(11,13)21/h6,9,13,21H,5,7-8H2,1-4H3/t13-,15+,16+,17-/m1/s1
SMILES:
CC(=O)OC1C2(CC2(C(=C3C1(CC(C3)(C)C)O)C=O)C=O)C
Molecular Formula:
C17H22O5
Molecular Weight:
306.4 g/mol
9α-Hydroxy acetylmerulidial
CAS No.: 114838-69-6
Main Products
VCID: VC0039429
Molecular Formula: C17H22O5
Molecular Weight: 306.4 g/mol
| CAS No. | 114838-69-6 |
|---|---|
| Product Name | 9α-Hydroxy acetylmerulidial |
| Molecular Formula | C17H22O5 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | [(1aR,2R,2aR,6aR)-6,6a-diformyl-2a-hydroxy-1a,4,4-trimethyl-1,2,3,5-tetrahydrocyclopropa[f]inden-2-yl] acetate |
| Standard InChI | InChI=1S/C17H22O5/c1-10(20)22-13-15(4)8-16(15,9-19)12(6-18)11-5-14(2,3)7-17(11,13)21/h6,9,13,21H,5,7-8H2,1-4H3/t13-,15+,16+,17-/m1/s1 |
| Standard InChIKey | RODDDNINLAQFRB-BSWAZPDLSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1[C@@]2(C[C@@]2(C(=C3[C@@]1(CC(C3)(C)C)O)C=O)C=O)C |
| SMILES | CC(=O)OC1C2(CC2(C(=C3C1(CC(C3)(C)C)O)C=O)C=O)C |
| Canonical SMILES | CC(=O)OC1C2(CC2(C(=C3C1(CC(C3)(C)C)O)C=O)C=O)C |
| PubChem Compound | 163945 |
| Last Modified | Nov 11 2021 |
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